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Compound of Interest

Compound Name: Acetophenone phenylhydrazone

Cat. No.: B3343879

Acetophenone Phenylhydrazone: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and applications of acetophenone phenylhydrazone. The information is
curated for researchers, scientists, and professionals in the field of drug development, with a
focus on delivering precise, quantitative data and detailed experimental methodologies.

Chemical Structure and Identification

Acetophenone phenylhydrazone is an organic compound formed from the condensation of
acetophenone and phenylhydrazine.[1] It belongs to the class of hydrazones, characterized by
the R1R2C=NNRsRa4 functional group.

Table 1: Compound Identification
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Identifier Value

IUPAC Name N-[(E)-1-phenylethylideneamino]aniline[2]
CAS Number 583-11-9[2]

Molecular Formula C14H14N2[2]

Molecular Weight

210.27 g/mol [2]

Canonical SMILES

CC(=NNC1=CC=CC=C1)C2=CC=CC=C2[1]

InChl Key

CPSCIFXVLXCFIQ-NTCAYCPXSA-N[2]

Physicochemical and Spectroscopic Properties

Acetophenone phenylhydrazone is a yellow crystalline solid.[1] Its physicochemical and

spectroscopic data are summarized below.

Table 2: Physicochemical Properties

Property Value

Melting Point 105-106 °CJ[1]
Boiling Point Decomposes|[1]
Solubility Soluble in ethanol[1]

Table 3: Spectroscopic Data
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Spectroscopy Data
H NMR o (ppm): 2.4 (3H, s), 7.1 (1H, m), 7.4-7.7 (7H,
m), 8.0 (1H, m)[3]
Spectral data available, instrumentation includes
13C NMR

Varian XL-100.[2]

Characteristic C=N stretch observed at 1608

Infrared (IR) 4]
cm-L,

A UV-Vis spectrum is available, showing
absorbance between 275 and 400 nm.[5]

UV-Vis

m/z top peak at 210, with other significant peaks

Mass Spectrometry (GC-MS)
at 77 and 103.[2]

Experimental Protocols
Synthesis of Acetophenone Phenylhydrazone

The synthesis of acetophenone phenylhydrazone is a well-established condensation reaction
between acetophenone and phenylhydrazine, typically catalyzed by an acid.[1]

Materials:

e Acetophenone

e Phenylhydrazine
» Glacial Acetic Acid
» Ethanol
 Distilled Water

e Ice bath

« Filtration apparatus
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Procedure:[3][4]

In a boiling tube, dissolve phenylhydrazine (1.0 g, 0.00925 mol) in a mixture of glacial acetic
acid (2 mL) and distilled water (2 mL).

« To this solution, add acetophenone (1.112 g, 0.00925 mol).

 Allow the mixture to react at room temperature for 10 minutes.

o Cool the reaction mixture in an ice bath to facilitate the precipitation of the product.

o Collect the resulting gray crystalline product by filtration.

e Recrystallize the crude product from 6 mL of ethanol to obtain pure acetophenone
phenylhydrazone.

Workflow for the Synthesis of Acetophenone Phenylhydrazone:
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Synthesis of Acetophenone Phenylhydrazone
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A flowchart illustrating the synthesis of acetophenone phenylhydrazone.
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Applications in Drug Development and Organic
Synthesis

Acetophenone phenylhydrazone serves as a crucial intermediate in the synthesis of various
heterocyclic compounds, which are scaffolds for many bioactive molecules.

Fischer Indole Synthesis

One of the most notable applications of acetophenone phenylhydrazone is in the Fischer
indole synthesis. This reaction involves the acid-catalyzed rearrangement of the
phenylhydrazone to form 2-phenylindole, a privileged structure in medicinal chemistry.[1][6]

Synthesis of Pyrazole Derivatives

Acetophenone phenylhydrazone is also a precursor for the synthesis of pyrazole derivatives.
These derivatives have been investigated for their potential as non-peptidyl inhibitors of
cathepsins B, H, and L, which are promising molecular targets for various diseases, including
cancer and Alzheimer's.[7]

Logical Relationship for the Synthesis of Bioactive Compounds:
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Synthetic Utility of Acetophenone Phenylhydrazone
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The role of acetophenone phenylhydrazone in synthesizing bioactive heterocycles.

While acetophenone phenylhydrazone itself is primarily a synthetic intermediate, its
derivatives have shown promising biological activities. For instance, various substituted
acetophenone derivatives have demonstrated antimicrobial and antifungal properties.[8][9]
Further research into the biological effects of acetophenone phenylhydrazone and its
derivatives could unveil novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3343879?utm_src=pdf-body-img
https://www.benchchem.com/product/b3343879?utm_src=pdf-body
https://www.benchchem.com/product/b3343879?utm_src=pdf-body
https://www.mdpi.com/2673-4583/16/1/112
https://rasayanjournal.co.in/admin/php/upload/4483_pdf.pdf
https://www.benchchem.com/product/b3343879?utm_src=pdf-body
https://www.benchchem.com/product/b3343879?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Acetophenone phenylhydrazone | 583-11-9 | Benchchem [benchchem.com]

2. Acetophenone phenylhydrazone | C14H14N2 | CID 9576952 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. rsc.org [rsc.org]

4. researchgate.net [researchgate.net]

5. Acetophenone phenylhydrazone [webbook.nist.gov]
6. Organic Syntheses Procedure [orgsyn.org]

7. SAR studies of some acetophenone phenylhydrazone based pyrazole derivatives as
anticathepsin agents - PubMed [pubmed.ncbi.nim.nih.gov]

8. mdpi.com [mdpi.com]

9. Bot Verification [rasayanjournal.co.in]

To cite this document: BenchChem. [Chemical structure and properties of Acetophenone
phenylhydrazone.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343879#chemical-structure-and-properties-of-
acetophenone-phenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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